Cas no 1909337-84-3 (2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid)

2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid is a fluorinated carboxylic acid derivative featuring a 1,4-dioxane moiety. Its structure combines the stability of a dioxane ring with the electron-withdrawing properties of a trifluoromethyl group, enhancing its reactivity in synthetic applications. The compound is particularly useful as an intermediate in pharmaceutical and agrochemical synthesis, where the trifluoromethyl group can improve metabolic stability and bioavailability. Its unique scaffold also makes it valuable for constructing complex molecules in medicinal chemistry. The presence of both ether and carboxylic acid functionalities allows for versatile derivatization, facilitating its use in cross-coupling reactions and other transformations. This compound is typically handled under controlled conditions due to its reactive nature.

2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid structure

1909337-84-3 structure

Product Name:2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid

CAS No:1909337-84-3

MF:C₈H₁₁F₃O₄

MW:228.165753602982

CID:4629444

Update Time:2025-05-28

2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid
- Z2469606564
- 2-(1,4-dioxan-2-ylmethyl)-3,3,3-trifluoropropanoic acid
- 2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid
- Inchi： 1S/C8H11F3O4/c9-8(10,11)6(7(12)13)3-5-4-14-1-2-15-5/h5-6H,1-4H2,(H,12,13)
- InChI Key： WQIKSOQPKGGKRQ-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)O)CC1COCCO1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 228
XLogP3: 0.8
Topological Polar Surface Area: 55.8

2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid Pricemore >>

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Ambeed	A861170-1g	2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95%	1g	$1425.0	2024-07-28
Enamine	EN300-267020-0.05g	2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95.0%	0.05g	$347.0	2025-03-20
Enamine	EN300-267020-0.1g	2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95.0%	0.1g	$518.0	2025-03-20
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Enamine	EN300-267020-1.0g	2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95.0%	1.0g	$1500.0	2025-03-20
Enamine	EN300-267020-2.5g	2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95.0%	2.5g	$2940.0	2025-03-20
Enamine	EN300-267020-5.0g	2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid	1909337-84-3	95.0%	5.0g	$4349.0	2025-03-20
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